molecular formula C20H26ClN3O5 B8386307 Benzamide, N-(3-((2-(3,4-dimethoxyphenyl)ethyl)amino)propyl)-4-nitro-, monohydrochloride

Benzamide, N-(3-((2-(3,4-dimethoxyphenyl)ethyl)amino)propyl)-4-nitro-, monohydrochloride

Cat. No. B8386307
M. Wt: 423.9 g/mol
InChI Key: QLUVAVFNMRXIIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzamide, N-(3-((2-(3,4-dimethoxyphenyl)ethyl)amino)propyl)-4-nitro-, monohydrochloride is a useful research compound. Its molecular formula is C20H26ClN3O5 and its molecular weight is 423.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzamide, N-(3-((2-(3,4-dimethoxyphenyl)ethyl)amino)propyl)-4-nitro-, monohydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzamide, N-(3-((2-(3,4-dimethoxyphenyl)ethyl)amino)propyl)-4-nitro-, monohydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Benzamide, N-(3-((2-(3,4-dimethoxyphenyl)ethyl)amino)propyl)-4-nitro-, monohydrochloride

Molecular Formula

C20H26ClN3O5

Molecular Weight

423.9 g/mol

IUPAC Name

N-[3-[2-(3,4-dimethoxyphenyl)ethylamino]propyl]-4-nitrobenzamide;hydrochloride

InChI

InChI=1S/C20H25N3O5.ClH/c1-27-18-9-4-15(14-19(18)28-2)10-13-21-11-3-12-22-20(24)16-5-7-17(8-6-16)23(25)26;/h4-9,14,21H,3,10-13H2,1-2H3,(H,22,24);1H

InChI Key

QLUVAVFNMRXIIZ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)CCNCCCNC(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 10.62 g (44 mmol) N-(3-chloropropyl)-4nitrobenzamide (D3), 8.1 g (45 mmol) homoveratrylamine and 6.26 ml triethylamine in 200 ml methylene chloride was refluxed for 48h. The solvent was then concentrated in vacuo and the residue dissolved in water. The aqueous phase was first washed with methylene chloride, then made basic with aqueous NaOH and finally extracted twice with methylene chloride. This second organic phase was dried over MgSO4 and concentrated in vacuo affording 12 g of a crude residue. This residue was purified by chromatography on silicagel using CH2Cl2/MeOH/NH4OH: 85/10/5 to afford 4.4 g of the title compound as an yellow oil (free base).
Quantity
10.62 g
Type
reactant
Reaction Step One
Quantity
8.1 g
Type
reactant
Reaction Step One
Quantity
6.26 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.